N-{2-[(3-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-5-phenyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[2-[(3-chlorophenyl)carbamoyl]-1-benzofuran-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C25H16ClN3O4/c26-16-9-6-10-17(13-16)27-25(31)23-22(18-11-4-5-12-20(18)32-23)28-24(30)19-14-21(33-29-19)15-7-2-1-3-8-15/h1-14H,(H,27,31)(H,28,30)
• InChI Key: NVADCLYEJYYPLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NO2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC(=CC=C5)Cl
• Molecular Formula: C25H16ClN3O4
• Molecular Weight: 457.9 g/mol

Description

N-{2-[(3-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-5-phenyl-1,2-oxazole-3-carboxamide is a useful research compound. Its molecular formula is C25H16ClN3O4 and its molecular weight is 457.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have focused on synthesizing and characterizing novel compounds containing benzofuran and oxazole moieties due to their potential antimicrobial properties. One study detailed the synthesis and characterization of novel derivatives integrated with quinoline, pyrazole, and benzofuran moieties, showcasing their antibacterial activity against pathogens such as S. aureus and E. coli. These compounds were synthesized with excellent yields, highlighting the efficiency of the cyclocondensation reaction process used (Idrees, Bodkhe, Siddiqui, & Kola, 2020).

Antimicrobial Screening

Another significant area of research involves the antimicrobial screening of compounds. A variety of novel compounds, including those with benzofuran-2-yl and N'-(substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives, have been synthesized and screened for in-vitro antibacterial activity. These studies reveal that some synthesized compounds exhibit promising antibacterial activities against a range of gram-negative and gram-positive bacterial strains, comparable to standard drugs like Chloramphenicol (Idrees, Kola, & Siddiqui, 2019).

Potential Antitumor Activity

Research into the potential antitumor activity of benzofuran-substituted compounds has also been undertaken. These studies involve the synthesis of 3-benzofuryl-4-phenyl(allyl)-5-mercapto-1,2,4-triazoles by cyclization of substituted thiosemicarbazides of benzofuran-2-carboxylic acid. The antitumor activity of these compounds was investigated, highlighting the importance of structural variations for enhancing their therapeutic potential (Kaldrikyan, Grigoryan, Melik-Ogandzhanyan, & Arsenyan, 2009).